BENGHE Foundational & Exploratory

Check Availability & Pricing

Isopropyl Butyrate (CAS 638-11-9): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isopropyl! butyrate

Cat. No.: B1217352

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of Isopropyl Butyrate (CAS 638-11-9), a
significant ester in the chemical and pharmaceutical industries. This document consolidates
essential information on its physicochemical properties, synthesis, purification, and analytical
characterization. Detailed experimental protocols for its synthesis via Fischer esterification and
its analysis by Gas Chromatography-Flame lonization Detection (GC-FID) are presented.
Furthermore, this guide includes comprehensive spectroscopic data, including *H NMR, 13C
NMR, FTIR, and Mass Spectrometry, to aid in its identification and characterization. Safety and
handling information is also provided to ensure its proper use in a laboratory setting.

Chemical and Physical Properties

Isopropyl butyrate, also known as isopropyl butanoate, is a colorless liquid with a
characteristic fruity, pineapple-like odor.[1][2] It is less dense than water and its vapors are
heavier than air.[1][2] This ester is utilized as a flavoring agent in food products and as a
fragrance component in various consumer goods.[1][2]

Table 1: Physicochemical Properties of Isopropyl Butyrate
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Property Value Reference(s)
CAS Number 638-11-9 [1]

Molecular Formula C7H1402 [1]

Molecular Weight 130.18 g/mol [11[2]
Appearance Colorless liquid [1112]

Odor Fruity, pineapple-like [1]

Boiling Point 130-131 °C

Density 0.859 g/mL at 25 °C

Refractive Index (n20/D)

1.393

Vapor Pressure

6 mmHg at 20 °C

Flash Point

24 °C (75.2 °F)

Solubility

Soluble in water.

[3]

Synthesis and Purification

The most common method for synthesizing isopropyl butyrate is the Fischer esterification of

butyric acid with isopropanol, using a strong acid catalyst such as sulfuric acid.[4][5][6]

Fischer Esterification: Synthesis of Isopropyl Butyrate

The Fischer esterification is a reversible reaction. To drive the equilibrium towards the product

(the ester), an excess of one reactant (typically the alcohol) is used, and the water formed

during the reaction is removed.[5][6]

Caption: Fischer Esterification of Isopropyl Butyrate.

Experimental Protocol: Synthesis of Isopropyl Butyrate

This protocol describes a representative laboratory-scale synthesis of isopropyl butyrate.

Materials:
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e Butyric acid

¢ Isopropanol

o Concentrated sulfuric acid (H2SOa)

o Saturated sodium bicarbonate (NaHCOs) solution
o Saturated sodium chloride (NaCl) solution (brine)
¢ Anhydrous sodium sulfate (Naz2S0a)

e Round-bottom flask

» Reflux condenser

e Heating mantle

e Separatory funnel

o Erlenmeyer flasks

Procedure:

In a round-bottom flask, combine butyric acid and an excess of isopropanol (e.g., a 1:3 molar
ratio).

e Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture.
o Assemble a reflux apparatus and heat the mixture to reflux for 1-2 hours.[7]
 After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst, vent frequently to release CO:z), and finally with brine.[8]

e Dry the organic layer over anhydrous sodium sulfate.[8]

o Decant or filter the dried ester into a clean, dry flask.
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Purification by Fractional Distillation

The crude isopropyl butyrate can be purified by fractional distillation to remove any remaining
starting materials and byproducts.[9][10][11]

[Crude Isopropyl Butyrate)
Washing
(Water, NaHCOs, Brine)
Drying
(Anhydrous Na2S0a4)
[Fractional Distillation)

\
Collect fraction at ~130-131°C",
\

Click to download full resolution via product page

Caption: Purification workflow for Isopropyl Butyrate.

Experimental Protocol: Fractional Distillation

Apparatus:
« Distillation flask (round-bottom flask)
» Fractionating column (e.g., Vigreux column)

o Distillation head with a thermometer
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e Condenser

¢ Receiving flask

e Heating mantle

Procedure:

Place the dried crude isopropyl butyrate in the distillation flask with a few boiling chips.

Assemble the fractional distillation apparatus. Ensure the thermometer bulb is positioned just
below the side arm of the distillation head.[9]

Gently heat the distillation flask.

Collect the fraction that distills at the boiling point of isopropyl butyrate (approximately 130-
131 °C). Discard any initial lower-boiling fractions.

Continue distillation until only a small amount of residue remains in the distillation flask.

Analytical Characterization

Gas Chromatography-Flame lonization Detection (GC-
FID)

GC-FID is a standard technique for assessing the purity of volatile compounds like isopropyl
butyrate.[12]

Table 2: Representative GC-FID Method Parameters
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Parameter Specification

Capillary column suitable for volatile organic

Column _
compounds (e.g., DB-WAX or equivalent)

Carrier Gas Helium or Nitrogen

Injector Temperature 240 °C

Detector Temperature 280 °C (FID)
Example: Initial temperature of 90°C, ramp at

Oven Temperature Program 2°C/min to 210°C, hold for 8 minutes
(optimization may be required)[12]

Injection Volume ~1-5 pL

Experimental Protocol: GC-FID Analysis

Sample Preparation:

o Prepare a stock solution of isopropyl butyrate in a suitable solvent (e.g., h-hexane or
ethanol) at a known concentration (e.g., 1 mg/mL).

o Prepare a series of calibration standards by diluting the stock solution.

o For purity analysis of a synthesized sample, dilute it in the same solvent to fall within the
calibration range.

Analysis:

« Inject the prepared standards and sample into the GC-FID system.

e Record the chromatograms and integrate the peak areas.

o Construct a calibration curve by plotting peak area versus concentration for the standards.

o Determine the concentration of isopropyl butyrate in the sample from the calibration curve.
Purity can be calculated as the area percent of the isopropyl butyrate peak relative to the
total area of all peaks.[12]
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Caption: Workflow for GC-FID analysis of Isopropyl Butyrate.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR): The *H NMR spectrum of isopropyl butyrate provides characteristic
signals for the different proton environments in the molecule.[2][13]

Table 3: 1H NMR Spectral Data for Isopropyl Butyrate

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
~4.9 Septet 1H -CH- (isopropyl group)
) -CH:z- adjacent to
~2.2 Triplet 2H
C=0
~1.6 Sextet 2H -CH2-CHs
~1.2 Doublet 6H -CH(CH3)2
~0.9 Triplet 3H -CH2-CHs

13C NMR (Carbon-13 NMR): The 3C NMR spectrum shows distinct signals for each carbon
atom in the molecule.[2][14]

Table 4: 13C NMR Spectral Data for Isopropyl Butyrate
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Chemical Shift (8) ppm Assignment

~173 C=0 (ester carbonyl)
~67 -CH- (isopropyl group)
~36 -CH:- adjacent to C=0
~22 -CH(CH3)2

~18 -CH2-CHs

~13 -CH2-CHs

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of isopropyl butyrate displays characteristic absorption bands
corresponding to its functional groups.[2][15][16][17]

Table 5: FTIR Spectral Data for Isopropyl Butyrate

Wavenumber (cm~12) Vibration

~2970 C-H stretch (alkane)
~1735 C=0 stretch (ester)
~1180 C-O stretch (ester)

Mass Spectrometry (MS)

The mass spectrum of isopropyl butyrate shows a molecular ion peak and characteristic
fragmentation patterns.[2][18]

Table 6: Major Fragments in the Mass Spectrum of Isopropyl Butyrate
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miz Putative Fragment

130 [M]* (Molecular ion)

89 [M - C3Hs]*

71 [CH3CH2CH2COJ*

43 [CH3CH2CH2]* or [CH(CHS3)2]* (Base Peak)
41 [C3Hs]*

27 [C2H3]*+

Safety and Handling

Isopropyl butyrate is a flammable liquid and vapor.[1][19] It can cause skin and serious eye
irritation, and may cause respiratory irritation.[1][19]

Handling Precautions:[19]

Keep away from heat, sparks, open flames, and hot surfaces.

Keep the container tightly closed.

Use only in a well-ventilated area.

Wear protective gloves, eye protection, and face protection.

Ground/bond container and receiving equipment.

First Aid Measures:[19]

If inhaled: Move the person into fresh air.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes.

If swallowed: Do NOT induce vomiting. Rinse mouth with water.
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Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before working with this chemical.[1][19][20]

Applications

Isopropyl butyrate is primarily used in the following areas:

» Flavor and Fragrance Industry: As a flavoring agent in foods and beverages to impart a fruity,
pineapple-like taste and aroma. It is also used in perfumes and other scented products.[1][2]

o Chemical Intermediate: It can be used as a starting material or intermediate in the synthesis
of other organic compounds.

o Solvent: Due to its ester functionality, it can act as a solvent for certain applications.[1]

Conclusion

This technical guide has provided a comprehensive overview of isopropyl butyrate (CAS 638-
11-9), covering its chemical and physical properties, detailed methodologies for its synthesis
and purification, and a summary of its analytical characterization through various spectroscopic
techniques. The information presented herein is intended to be a valuable resource for
researchers, scientists, and professionals in the field of drug development, facilitating a deeper
understanding and safe and effective utilization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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